![molecular formula C3H3O4- B1262112 2-Hydroxy-3-oxopropanoate](/img/structure/B1262112.png)
2-Hydroxy-3-oxopropanoate
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Overview
Description
2-hydroxy-3-oxopropanoate is the conjugate base of 2-hydroxy-3-oxopropanoic acid; major species at pH 7.3. It is a hydroxy monocarboxylic acid anion and a 3-oxo monocarboxylic acid anion. It is a conjugate base of a 2-hydroxy-3-oxopropanoic acid.
Scientific Research Applications
Aldol Condensation Mechanism
A study by Fleury et al. (1981) explored the aldol condensation mechanism in alkaline solutions of 2-hydroxy-3-oxopropanoate (also known as β-hydroxypyruvate). They found that this compound undergoes a slow aldol condensation with 3-oxo-2-hydroxypropanoate (tartronate semialdehyde) in alkaline media, a reaction important in understanding various biochemical pathways (Fleury, Fleury, & Platzer, 1981).
Synthesis of Derivatives
Larionova et al. (2013) developed an approach for synthesizing ethyl 3-(3-hydroxy-2-thienyl)-3-oxopropanoates, derived from ethyl cyanoacetate and ethyl 4-chloroacetoacetate. This research highlights the use of this compound derivatives in synthesizing complex organic compounds (Larionova, Zubarev, Rodinovskaya, & Shestopalov, 2013).
Reactivity with O-nucleophiles
Lalaev et al. (2010) investigated the reactivity of 2-alkoxy-4-hydroxy-6H-1,3-oxazin-6-ones, which are related to this compound, with oxygen-centered nucleophiles. This study offers insights into the chemical behavior and potential applications of similar compounds in various chemical reactions (Lalaev, Yakovlev, Kuz'mich, Ksenofontova, & Zakhs, 2010).
Synthesis and Antimicrobial Activity
Research by Hassanin and Ibrahim (2012) focused on the synthesis and antimicrobial activity of certain novel compounds derived from 3-(1-ethyl-4-hydroxy-2-oxo-1,2-dihydroquinolin-3-yl)-3-oxopropanoic acid, demonstrating potential applications in developing new antimicrobial agents (Hassanin & Ibrahim, 2012).
VO2+ Complexation
Sanna et al. (2011) studied the complexation of VO(2+) ions with ligands like 3-hydroxy-2-oxopropanoic acid. This work is crucial for understanding metal ion interactions with biological ligands, which has implications in various biochemical and medicinal contexts (Sanna, Várnagy, Timári, Micera, & Garribba, 2011).
properties
Molecular Formula |
C3H3O4- |
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Molecular Weight |
103.05 g/mol |
IUPAC Name |
2-hydroxy-3-oxopropanoate |
InChI |
InChI=1S/C3H4O4/c4-1-2(5)3(6)7/h1-2,5H,(H,6,7)/p-1 |
InChI Key |
QWBAFPFNGRFSFB-UHFFFAOYSA-M |
SMILES |
C(=O)C(C(=O)[O-])O |
Canonical SMILES |
C(=O)C(C(=O)[O-])O |
Origin of Product |
United States |
Synthesis routes and methods
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